Cas no 1016731-93-3 (3-(4-benzylpiperazin-1-yl)-N'-hydroxypropanimidamide)

• Product Name: 3-(4-benzylpiperazin-1-yl)-N'-hydroxypropanimidamide
• CAS No: 1016731-93-3
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 4566998
• Update Time: 2025-05-24

3-(4-benzylpiperazin-1-yl)-N'-hydroxypropanimidamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Benzylpiperazin-1-yl)-N''-hydroxypropanimidamide
• 3-(4-Benzylpiperazin-1-yl)-N'-hydroxypropanimidamide
• 3-(4-benzylpiperazin-1-yl)-N'-hydroxypropanimidamide

• Inchi： 1S/C14H22N4O/c15-14(16-19)6-7-17-8-10-18(11-9-17)12-13-4-2-1-3-5-13/h1-5,19H,6-12H2,(H2,15,16)
• InChI Key： PQYIKYZLHCEQIS-UHFFFAOYSA-N
• SMILES： N1(CCC(NO)=N)CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 262.179361g/mol
• Monoisotopic Mass: 262.179361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 262.35g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 65.1Ų

Additional information on 3-(4-benzylpiperazin-1-yl)-N'-hydroxypropanimidamide

Compound CAS No 1016731-93-3: 3-(4-Benzylpiperazin-1-yl)-N'-hydroxypropanimidamide

The compound with CAS No 1016731-93-3, known as 3-(4-benzylpiperazin-1-yl)-N'-hydroxypropanimidamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and promising applications in drug design.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly their role in modulating biological activities such as enzyme inhibition and receptor binding. The presence of a benzyl group attached to the piperazine ring introduces steric and electronic effects that can enhance the compound's bioavailability and target specificity.

One of the most intriguing aspects of this compound is its ability to act as a prodrugs. Prodrugs are inactive agents that are metabolized in vivo to release the active drug, offering advantages such as improved solubility, reduced toxicity, and enhanced delivery to specific tissues. The hydroxamic acid moiety in this compound plays a critical role in its prodrug activity, making it a valuable candidate for targeted drug delivery systems.

Emerging research has also explored the potential of this compound in treating neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have demonstrated that N'-hydroxypropanimidamide derivatives can inhibit key enzymes associated with AD pathogenesis, including beta-secretase (BACE1). These findings underscore the compound's potential as a therapeutic agent for neurodegenerative disorders.

In addition to its therapeutic applications, this compound has shown promise in the field of radiopharmaceuticals. Its ability to serve as a chelating agent for metal ions makes it an attractive candidate for use in positron emission tomography (PET) imaging agents. Recent advancements in radiochemistry have further enhanced its utility in diagnostic imaging applications.

The synthesis of CAS No 1016731-93-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has significantly improved the efficiency and yield of this synthesis pathway, making it more feasible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradation potential of this compound. Studies indicate that under specific microbial conditions, the compound can undergo enzymatic hydrolysis, reducing its environmental footprint compared to traditional pharmaceutical agents.

In conclusion, CAS No 1016731-93-3 represents a cutting-edge advancement in medicinal chemistry with diverse applications across therapeutics, diagnostics, and drug delivery systems. As ongoing research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a pivotal role in future healthcare innovations.